1,3-Benzodioxole-5-carboxaldehyde, 4-methyl-

• CAS RN: 58343-46-7
• Molecular Formula: C9H8O3
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 4-methyl-1,3-benzodioxole-5-carbaldehyde
• InChI: InChI=1S/C9H8O3/c1-6-7(4-10)2-3-8-9(6)12-5-11-8/h2-4H,5H2,1H3
• InChI Key: UTICFRCFBMQTEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OCO2)C=O

Description

1,3-Benzodioxole-5-carboxaldehyde, 4-methyl- is a useful research compound. Its molecular formula is C9H8O3 and its molecular weight is 164.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-BuLi (2.5 M in THF, 26.4 mL, 66 mmol) was added dropwise to a solution of N,N,N′-(trimethyl)ethylenediamine (8.6 mL, 6.79 g, 66.4 mmol) in THF (120 mL) at −78° C. (acetone-dry ice bath). After 15 min, piperonal (9.0 g, 60 mmol) was added, the mixture was stirred for 15 min, and n-BuLi (2.5 M in THF, 72 mL, 180 mmol) was added via syringe. After the reaction mixture was stirred for 1 h at −78° C., CH3I (22.4 mL, 50.92 g, 360 mmol) was added at −78° C. The mixture was stirred for 2 h at room temperature, poured into cold stirred 10% hydrochloric acid (prepared with 100 mL concentrated hydrochloric acid and 360 mL water), extracted with CHCl3 (400 mL×3), washed with brine (400 mL), dried (Na2SO4), filtered and concentrated to give the crude product. Purification by preparative flash chromatography (SiO2, EtOAc-hexane 10:1) gave the white crystalline product (6.71 g, 68.1%): mp 70-71° C. 1H NMR (300 MHz, CDCl3) δ 9.96 (s, 1H), 7.34 (d, J=8.1 Hz, 1H), 6.78 (d, J=8.1 Hz, 1H), 6.04 (s, 2H), 2.50 (s, 3H).